1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone

• IUPAC Name: N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-2-nitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H10F3N3O4/c16-15(17,18)10-2-3-11(12(6-10)21(22)23)20-19-7-9-1-4-13-14(5-9)25-8-24-13/h1-7,20H,8H2/b19-7+
• InChI Key: ZCRWQHVZMPEJJN-FBCYGCLPSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NNC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=N/NC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H10F3N3O4
• Molecular Weight: 353.25 g/mol

Description

1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone, also known as BTFPH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTFPH is a hydrazone derivative that is synthesized through a multi-step process, and its unique chemical properties make it a useful tool in studying biological systems.

Mechanism of Action

1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone acts as a fluorescent probe by binding to specific molecules in biological systems. The binding of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone to these molecules results in a change in fluorescence, which can be measured and used to study the interaction of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone with biological systems. The mechanism of action of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone is still being studied, but it is believed that the unique chemical properties of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone allow it to bind to specific molecules in biological systems.
Biochemical and Physiological Effects
1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone has been shown to have minimal biochemical and physiological effects on biological systems. In vitro studies have shown that 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone is non-toxic and does not affect the viability of cells. Additionally, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone has been shown to have minimal effects on enzyme activity and protein structure.

Advantages and Limitations for Lab Experiments

The use of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone in scientific research has several advantages. First, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone is a highly sensitive fluorescent probe that can be used to study the interaction of molecules in biological systems. Additionally, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone is relatively easy to synthesize and can be used in a variety of experimental conditions.
However, there are also limitations to the use of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone in scientific research. One limitation is that 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone is not suitable for in vivo studies due to its limited bioavailability. Additionally, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone may not be suitable for studying the interaction of certain molecules in biological systems, as its binding specificity is still being studied.

Future Directions

There are several future directions for the use of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone in scientific research. One direction is the development of new probes that are based on the structure of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone. Additionally, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone could be used to study the interaction of metal ions with proteins and other biological molecules in more detail. Finally, the use of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone in drug discovery could be explored, as 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone has been shown to have potential applications in the development of new drugs.
Conclusion
In conclusion, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone, or 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone, is a highly useful chemical compound that has found applications in scientific research. 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone is relatively easy to synthesize and has been used extensively as a fluorescent probe for studying biological systems. While there are limitations to the use of 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone in scientific research, its potential applications in drug discovery and other areas make it an exciting area of study for future research.

Scientific Research Applications

1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone has been used extensively in scientific research due to its ability to act as a fluorescent probe for biological systems. Specifically, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone has been used to study the binding of metal ions to proteins, DNA, and RNA. Additionally, 1,3-benzodioxole-5-carbaldehyde [2-nitro-4-(trifluoromethyl)phenyl]hydrazone has been used to study the structure and function of enzymes, as well as the interaction of proteins with membranes.